Cas no 1797335-58-0 (Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]-)

• Product Name: Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]-
• CAS No: 1797335-58-0
• MF: C₁₄H₁₁F₃N₂O₃S
• MW: 344.308952569962
• CID: 5371464
• Update Time: 2025-05-23

Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C14H11F3N2O3S/c15-14(16,17)22-10-3-1-9(2-4-10)12(20)19-7-11(8-19)21-13-18-5-6-23-13/h1-6,11H,7-8H2
• InChI Key： UBBSSGYPMGLFBL-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC=CS2)C1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]-

Exploring the Unique Properties and Applications of Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- (CAS No. 1797335-58-0)

In the realm of specialized chemical compounds, Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- (CAS No. 1797335-58-0) stands out due to its distinctive molecular structure and potential applications. This compound, featuring a thiazole and azetidine moiety linked to a trifluoromethoxyphenyl group, has garnered attention in pharmaceutical and agrochemical research. Its unique combination of heterocyclic and fluorinated components makes it a subject of interest for scientists exploring novel bioactive molecules.

The growing demand for fluorinated compounds in drug discovery is a key driver behind the interest in this molecule. Fluorination is a widely adopted strategy to enhance metabolic stability, bioavailability, and binding affinity in medicinal chemistry. The presence of the trifluoromethoxy group in Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- suggests potential applications in designing central nervous system (CNS) drugs or antimicrobial agents, as similar structures have shown promise in these areas.

Researchers are particularly intrigued by the azetidine-thiazole hybrid structure, which combines the conformational rigidity of a four-membered ring with the versatile reactivity of a thiazole. This combination could lead to improved target selectivity in enzyme inhibition, a hot topic in precision medicine. The compound's CAS No. 1797335-58-0 serves as a crucial identifier for researchers tracking its development across global chemical databases.

In material science, the trifluoromethoxyphenyl unit may contribute to unique electronic properties, making this compound potentially valuable for organic electronics applications. The push toward sustainable chemistry has also increased scrutiny of such fluorinated compounds, with researchers investigating their environmental fate and green synthesis methods.

From a commercial perspective, the compound's structural complexity presents both challenges and opportunities. While the synthesis of Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- requires specialized expertise, its potential as a pharmaceutical intermediate or agrochemical precursor could justify the investment. The growing market for custom synthesis services has made such specialized compounds more accessible to researchers worldwide.

Analytical characterization of this compound presents interesting challenges due to its multiple functional groups. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. The thiazole ring's characteristic UV absorption makes it particularly suitable for HPLC analysis, an important consideration for quality control in potential manufacturing processes.

As the pharmaceutical industry continues to explore novel heterocycles for drug development, compounds like Methanone, [3-(2-thiazolyloxy)-1-azetidinyl][4-(trifluoromethoxy)phenyl]- (CAS No. 1797335-58-0) will likely see increased research attention. Its structural features align with current trends favoring fragment-based drug design and privileged scaffolds in medicinal chemistry. Future studies may reveal whether this particular molecular architecture can deliver on its promising theoretical potential.